Cas no 1427014-29-6 (1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile
• CAS No: 1427014-29-6
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD23134898
• CID: 5179920
• PubChem ID: 112706894
• Update Time: 2025-06-11

1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)-3-pyridyl]cyclopropanecarbonitrile
• 1-(4-(Trifluoromethyl)pyridin-3-yl)cyclopropane-1-carbonitrile
• 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile

• MDL： MFCD23134898
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-1-4-15-5-8(7)9(6-14)2-3-9/h1,4-5H,2-3H2
• InChI Key： DRPVLHCIXDHJPF-UHFFFAOYSA-N
• SMILES： C1(C2=C(C(F)(F)F)C=CN=C2)(C#N)CC1

Additional information on 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile

Chemical Profile of 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile (CAS No. 1427014-29-6)

1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1427014-29-6, combines a pyridine ring with a trifluoromethyl substituent and a cyclopropane moiety, all connected via a nitrile group. Such a molecular architecture imparts distinct electronic and steric properties, making it an intriguing candidate for drug discovery and development.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile, the trifluoromethyl group is positioned on the pyridine ring, which can influence the compound's interaction with biological targets. The pyridine core itself is a well-established scaffold in drug design, frequently found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and participate in π-stacking interactions.

The cyclopropane ring in 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile adds an additional layer of complexity to the molecule. Cyclopropanes are known for their strained three-membered ring structure, which can lead to unique reactivity and biological effects. The strain energy stored in the cyclopropane ring can be released upon ring opening, potentially facilitating interactions with biological targets or enabling specific conformational preferences in drug molecules.

The nitrile group at the terminal position of the molecule introduces a polar functional group that can enhance solubility and interact with biological systems through hydrogen bonding or dipole-dipole interactions. This functionalization can be particularly important for optimizing pharmacokinetic properties, such as oral bioavailability and renal clearance.

Recent research has highlighted the potential of 1-(trifluoromethyl)pyridine derivatives as key components in the development of novel therapeutic agents. The trifluoromethyl group's electron-withdrawing nature can enhance binding affinity to enzymes and receptors, while also improving metabolic stability by resisting oxidative degradation. In particular, studies have shown that compounds incorporating this motif exhibit promising activity against various diseases, including cancer and infectious disorders.

In the realm of oncology, 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile has been investigated for its potential as an inhibitor of kinases and other enzymes involved in tumor growth and progression. The combination of the pyridine scaffold, trifluoromethyl group, and cyclopropane moiety may confer selectivity for specific targets while minimizing off-target effects. Preliminary computational studies suggest that this compound could interact with key residues in enzyme active sites, leading to potent inhibition.

Beyond oncology, this compound has also been explored for its antimicrobial properties. The structural features of 1-(trifluoromethyl)pyridine derivatives have been shown to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The cyclopropane ring's ability to adopt specific conformations may also contribute to binding interactions with bacterial enzymes, offering a novel approach to combating drug-resistant strains.

The synthesis of 1-4-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carbonitrile presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires careful control of reaction conditions to ensure high yield and selectivity. Additionally, introducing the trifluoromethyl group often necessitates specialized synthetic methodologies to achieve regioselectivity and avoid unwanted side reactions.

Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine-trifluoromethyl linkage efficiently. These methods allow for modular assembly of complex molecules while maintaining functional group integrity throughout the synthetic sequence. Furthermore, modern spectroscopic techniques enable precise characterization of intermediates and final products, ensuring structural correctness before proceeding to biological evaluation.

The biological evaluation of 1-(trifluoromethyl)pyridine derivatives typically involves high-throughput screening (HTS) campaigns to identify compounds with promising activity against disease-relevant targets. Once hits are identified from HTS assays, further optimization is performed using structure-activity relationship (SAR) studies to enhance potency and selectivity. This iterative process often involves modifying various substituents on the molecule while maintaining key pharmacophoric elements such as the pyridine ring and trifluoromethyl group.

In conclusion,1-(trifluoromethyl)pyridin-3-ylyclopropane carbonitrile (CAS No. 1427014 29 6) represents an exciting opportunity for medicinal chemists seeking novel therapeutic agents Its unique structural features offer multiple avenues for interaction with biological targets making it a valuable candidate for further exploration in drug discovery efforts